Cas no 102504-96-1 (1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-)
![1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- structure](https://www.kuujia.com/scimg/cas/102504-96-1x300.png)
102504-96-1 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
CAS No:102504-96-1
Molecular Formula:C23H29N3OS
Molecular Weight:395.560864210129
CID:170396
PubChem ID:24847110
1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Properties
Names and Identifiers
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- 1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
- 3-methyl-1-phenyl-8-(3-phenylsulfanylpropyl)-1,3,8-triazaspiro[4.5]decan-4-one
- 3-Methyl-4-oxo-1-phenyl-8-(3-phenylthiopropyl)-1,3,8-triazaspiro(4.5)decane
- 3-Methyl-1-phenyl-8-(3-(phenylthio)propyl)-1,3,8-triazaspiro(4.5)decan-4-one
- DTXSID40145227
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(3-(phenylthio)propyl)-
- 102504-96-1
-
- InChIKey: XJOLSLBVMXSXIQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H29N3OS/c1-24-19-26(20-9-4-2-5-10-20)23(22(24)27)13-16-25(17-14-23)15-8-18-28-21-11-6-3-7-12-21/h2-7,9-12H,8,13-19H2,1H3
- SMILES: C1=CC=C(SCCCN2CCC3(C(=O)N(C)CN3C3=CC=CC=C3)CC2)C=C1
Computed Properties
- Exact Mass: 395.20313373g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 395.20313373g/mol
- Heavy Atom Count: 28
- Complexity: 508
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.4
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- LogP: 3.88030
- PSA: 52.09000
1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Related Literature
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M. Alcolea Palafox,N. Iza Phys. Chem. Chem. Phys., 2010,12, 881-893
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William R. McNamara,Rebecca L. Milot,Hee-eun Song,Robert C. Snoeberger III,Victor S. Batista,Charles A. Schmuttenmaer,Gary W. Brudvig,Robert H. Crabtree Energy Environ. Sci., 2010,3, 917-923
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Nina Perkas,Yanqin Wang,Yuri Koltypin,Aharon Gedanken,Srinivasan Chandrasekaran Chem. Commun., 2001, 988-989
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Fernando S. Delgado,Pablo Lorenzo-Luís,Jorge Pasán,Laura Cañadillas-Delgado,Oscar Fabelo,María Hernández-Molina,Antonio D. Lozano-Gorrín,Francesc Lloret,Miguel Julve,Catalina Ruiz-Pérez CrystEngComm, 2016,18, 7831-7842
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5. Back cover
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He Liu,Aiting Wang,Xu Xu,Mengmeng Wang,Shibin Shang,Shiwei Liu,Jie Song RSC Adv., 2016,6, 42854-42862
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Debendra Prasad Panda,Akash Kumar Singh,Tapas K. Kundu,A. Sundaresan J. Mater. Chem. C, 2022,10, 16723-16730
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Jason D. Masuda,Pingrong Wei,Douglas W. Stephan Dalton Trans., 2003, 3500-3505
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Chunyan Zeng,Weixin Zhang,Shaixia Ding,Zeheng Yang,Hui Zeng,Zhangcheng Li CrystEngComm, 2013,15, 5127-5133
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Adrien Marizy,Pascal Roussel,Armelle Ringuedé,Michel Cassir J. Mater. Chem. A, 2015,3, 10498-10503
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